Cas no 2228994-10-1 (4-4-(difluoromethoxy)-2-fluorophenyloxane-2,6-dione)

• Product Name: 4-4-(difluoromethoxy)-2-fluorophenyloxane-2,6-dione
• CAS No: 2228994-10-1
• MF: C₁₂H₉F₃O₄
• MW: 274.192674398422
• CID: 5762303
• PubChem ID: 165692352
• Update Time: 2025-06-15

4-4-(difluoromethoxy)-2-fluorophenyloxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-[4-(difluoromethoxy)-2-fluorophenyl]oxane-2,6-dione
• EN300-1967148
• 2228994-10-1
• 4-4-(difluoromethoxy)-2-fluorophenyloxane-2,6-dione

• Inchi： 1S/C12H9F3O4/c13-9-5-7(18-12(14)15)1-2-8(9)6-3-10(16)19-11(17)4-6/h1-2,5-6,12H,3-4H2
• InChI Key： HJFKGRWLGHVHIR-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1CC(=O)OC(C1)=O)OC(F)F

Computed Properties

• Exact Mass: 274.04529325g/mol
• Monoisotopic Mass: 274.04529325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.6Ų

Additional information on 4-4-(difluoromethoxy)-2-fluorophenyloxane-2,6-dione

Introduction to 4-4-(difluoromethoxy)-2-fluorophenyloxane-2,6-dione (CAS No: 2228994-10-1)

4-4-(difluoromethoxy)-2-fluorophenyloxane-2,6-dione, identified by its Chemical Abstracts Service (CAS) number 2228994-10-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its fluorinated aromatic structure and oxane ring, which contribute to its unique chemical properties and potential biological activities. The presence of both difluoromethoxy and fluorophenyl substituents enhances its molecular complexity, making it a promising candidate for further exploration in drug discovery and development.

The structural features of 4-4-(difluoromethoxy)-2-fluorophenyloxane-2,6-dione make it an intriguing subject for synthetic chemists and biologists alike. The difluoromethoxy group introduces electron-withdrawing effects that can modulate the reactivity of the aromatic ring, while the fluorophenyl moiety provides additional spatial and electronic diversity. These characteristics are particularly valuable in the design of molecules that interact with biological targets such as enzymes and receptors. The oxane ring, a three-membered heterocycle, contributes to the compound's rigidity and stability, which can be advantageous in maintaining structural integrity during biological interactions.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The fluorine atoms in 4-4-(difluoromethoxy)-2-fluorophenyloxane-2,6-dione play a crucial role in these properties by influencing both electronic and steric interactions. For instance, the electron-withdrawing nature of fluorine can strengthen bonds within the molecule, leading to greater resistance to degradation. Additionally, the presence of fluorine can alter the dipole moment of the compound, affecting its solubility and permeability across biological membranes.

Current research in the field of medicinal chemistry has highlighted the potential of 4-4-(difluoromethoxy)-2-fluorophenyloxane-2,6-dione as a scaffold for developing novel therapeutic agents. Studies have demonstrated that structurally similar compounds exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. The oxane ring, in particular, has been shown to enhance binding interactions by providing a rigid framework that mimics natural substrates or products. This structural motif is often employed in drug design to improve pharmacokinetic properties such as oral bioavailability and target specificity.

The difluoromethoxy group is another key feature that has been extensively studied for its pharmacological potential. This moiety has been found to enhance the metabolic stability of drug candidates by resisting oxidation and hydrolysis. Furthermore, the electron-withdrawing effect of the difluoromethoxy group can modulate the electronic properties of adjacent functional groups, influencing their reactivity and interaction with biological targets. Such modifications are critical in fine-tuning the pharmacological profile of a compound to achieve optimal therapeutic effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 4-4-(difluoromethoxy)-2-fluorophenyloxane-2,6-dione with greater accuracy. Molecular modeling techniques such as docking simulations and quantum mechanical calculations have been instrumental in understanding how this compound interacts with biological targets at the atomic level. These studies have provided valuable insights into the structural requirements for effective binding and have guided the design of analogs with improved potency and selectivity.

The synthesis of 4-4-(difluoromethoxy)-2-fluorophenyloxane-2,6-dione presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups necessitates careful selection of reaction conditions to ensure high yield and purity. However, recent innovations in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in introducing fluorinated moieties into organic frameworks while maintaining high enantioselectivity.

In conclusion, 4-4-(difluoromethoxy)-2-fluorophenyloxane-2,6-dione (CAS No: 2228994-10-1) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of fluorinated aromatic rings and an oxane heterocycle makes it a promising candidate for further exploration in drug discovery. As research continues to uncover new applications for this compound, 4-4-(difluoromethoxy)-2-fluorophenyloxane-2,6-dione is likely to play an important role in shaping the future of medicinal chemistry.